1-[(4-methoxyphenyl)acetyl]-N-[2-(2-methyl-1,3-thiazol-4-yl)ethyl]piperidine-4-carboxamide

• IUPAC Name: 6-(1,3-benzodioxol-5-yl)-2-[2-[3-(4-propan-2-yloxyphenyl)-1,2,4-oxadiazol-5-yl]ethyl]pyridazin-3-one
• InChI: InChI=1S/C24H22N4O5/c1-15(2)32-18-6-3-16(4-7-18)24-25-22(33-27-24)11-12-28-23(29)10-8-19(26-28)17-5-9-20-21(13-17)31-14-30-20/h3-10,13,15H,11-12,14H2,1-2H3
• InChI Key: CZWGJDPSOQAJSA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C2=NOC(=N2)CCN3C(=O)C=CC(=N3)C4=CC5=C(C=C4)OCO5
• Molecular Formula: C24H22N4O5
• Molecular Weight: 446.5 g/mol

Description

The compound contains several functional groups including a methoxyphenyl group, an acetyl group, a thiazole ring, and a piperidine ring. Methoxyphenyl group is a phenyl ring with a methoxy (–O–CH3) substituent. Acetyl group (–COCH3) is a type of acyl group. Thiazole is a heterocyclic compound that contains both sulfur and nitrogen in the ring. Piperidine is a heterocyclic compound that contains a six-membered ring with one nitrogen atom.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The presence of the heterocyclic thiazole and piperidine rings would add to this complexity.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the acetyl group could undergo hydrolysis to form a carboxylic acid and an alcohol. The thiazole ring could potentially undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific arrangement of its atoms and the nature of its functional groups. For example, the presence of the polar acetyl group and the heterocyclic rings could potentially influence its solubility.

Scientific Research Applications

Synthesis and Evaluation in Medical Imaging

One study focused on the synthesis and evaluation of a closely related compound for use in medical imaging. This compound showed good blood-brain permeability but uniform regional brain distribution, indicating its potential for imaging studies despite not being ideal for in vivo imaging of acetylcholinesterase in the mammalian brain (Brown-Proctor et al., 1999).

Potential in Herbicidal Activities

Another study synthesized novel compounds structurally similar to the given compound, exploring their potential as herbicides. These compounds were designed as potential inhibitors targeting the D1 protease in plants. The study found moderate to good herbicidal activities in most compounds, suggesting their use in agricultural applications (Hu et al., 2009).

Role in Drug Synthesis and Medical Research

Further research involved the synthesis of similar compounds for potential pharmacological applications. This includes the creation of substituted pyrimidines and thiazoles with relevance to medical chemistry, indicating a broad scope for drug development and medical research (Mohamed, 2021).

Application in Antimicrobial and Antituberculosis Activities

Research also extended to the synthesis of analogs with antimicrobial properties. For instance, a study synthesized ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates, which were evaluated for their antituberculosis activity, showing promise as inhibitors against Mycobacterium tuberculosis (Jeankumar et al., 2013).

Exploration in Neuropharmacology

Additionally, studies explored the synthesis of compounds for potential use in neuropharmacology. This includes the development of radiotracers for imaging cerebral cannabinoid receptors, indicating applications in neuroscience and brain imaging (Fan et al., 2006).